Cas no 1806545-34-5 (5-Nitro-3-(trifluoromethyl)pyridine-2-acetic acid)

• Product Name: 5-Nitro-3-(trifluoromethyl)pyridine-2-acetic acid
• CAS No: 1806545-34-5
• MF: C₈H₅F₃N₂O₄
• MW: 250.131512403488
• CID: 4908309
• Update Time: 2025-06-18

5-Nitro-3-(trifluoromethyl)pyridine-2-acetic acid Chemical and Physical Properties

Names and Identifiers

• 5-Nitro-3-(trifluoromethyl)pyridine-2-acetic acid

• Inchi： 1S/C8H5F3N2O4/c9-8(10,11)5-1-4(13(16)17)3-12-6(5)2-7(14)15/h1,3H,2H2,(H,14,15)
• InChI Key： HUUMAIUIFCQTEP-UHFFFAOYSA-N
• SMILES： FC(C1=CC(=CN=C1CC(=O)O)[N+](=O)[O-])(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 315
• XLogP3: 1.1
• Topological Polar Surface Area: 96

Additional information on 5-Nitro-3-(trifluoromethyl)pyridine-2-acetic acid

Introduction to 5-Nitro-3-(trifluoromethyl)pyridine-2-acetic acid (CAS No. 1806545-34-5)

5-Nitro-3-(trifluoromethyl)pyridine-2-acetic acid, identified by the Chemical Abstracts Service Number (CAS No.) 1806545-34-5, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research. This compound belongs to the pyridine derivatives class, characterized by its nitro and trifluoromethyl substituents, which contribute to its unique chemical properties and reactivity. The structural features of this molecule make it a valuable intermediate in the synthesis of various biologically active substances, particularly in the development of novel therapeutic agents.

The nitro group in 5-Nitro-3-(trifluoromethyl)pyridine-2-acetic acid introduces a strong electron-withdrawing effect, which can influence the electronic properties of the pyridine ring. This characteristic is particularly useful in medicinal chemistry, where such modifications can enhance binding affinity to biological targets. Additionally, the presence of a trifluoromethyl group further modulates the compound's metabolic stability and lipophilicity, making it an attractive scaffold for drug design. These structural attributes have positioned this compound as a key building block in the synthesis of potential drug candidates.

In recent years, there has been growing interest in exploring the pharmacological potential of pyridine-based compounds. The nitro and trifluoromethyl functionalities are known to enhance the bioactivity of molecules by improving their interaction with biological receptors. For instance, studies have demonstrated that pyridine derivatives can serve as effective scaffolds for developing antimicrobial, anti-inflammatory, and anticancer agents. The specific arrangement of substituents in 5-Nitro-3-(trifluoromethyl)pyridine-2-acetic acid may contribute to its ability to modulate biological pathways, making it a promising candidate for further investigation.

One of the most compelling aspects of 5-Nitro-3-(trifluoromethyl)pyridine-2-acetic acid is its versatility as a synthetic intermediate. The acetic acid moiety provides a reactive site for further functionalization, allowing chemists to introduce additional groups that can enhance specific biological activities. This flexibility has made it a valuable tool in medicinal chemistry research, where rapid and efficient synthesis of novel compounds is often required. The compound's ability to undergo various chemical transformations underscores its importance in the development of new pharmaceuticals.

Recent advancements in computational chemistry have also highlighted the potential of 5-Nitro-3-(trifluoromethyl)pyridine-2-acetic acid as a lead compound for drug discovery. Molecular modeling studies have shown that this compound can interact with a wide range of biological targets, including enzymes and receptors involved in disease pathways. These findings suggest that further optimization of this scaffold could yield potent therapeutic agents with improved efficacy and selectivity. The integration of experimental data with computational predictions has accelerated the process of identifying promising drug candidates, and 5-Nitro-3-(trifluoromethyl)pyridine-2-acetic acid is no exception.

The agrochemical sector has also recognized the significance of 5-Nitro-3-(trifluoromethyl)pyridine-2-acetic acid due to its potential applications in developing novel pesticides and herbicides. Pyridine derivatives are well-known for their role in crop protection chemicals, where they often serve as key components in formulations designed to combat pests and diseases. The unique combination of substituents in this compound may confer properties such as enhanced stability and bioavailability, making it an attractive candidate for agrochemical applications.

In conclusion, 5-Nitro-3-(trifluoromethyl)pyridine-2-acetic acid (CAS No. 1806545-34-5) represents a fascinating molecule with diverse applications in pharmaceuticals and agrochemicals. Its structural features, including the nitro and trifluoromethyl groups, contribute to its reactivity and bioactivity, making it a valuable intermediate for synthetic chemistry. The growing body of research on pyridine derivatives underscores their importance in drug discovery and crop protection, highlighting the need for continued exploration and development of compounds like 5-Nitro-3-(trifluoromethyl)pyridine-2-acetic acid.